Cas no 2142822-85-1 (3-(3-chloropropyl)-2,2-dimethyloxolane-3-carbaldehyde)

• Product Name: 3-(3-chloropropyl)-2,2-dimethyloxolane-3-carbaldehyde
• CAS No: 2142822-85-1
• MF: C₁₀H₁₇ClO₂
• MW: 204.693782567978
• CID: 6585508
• PubChem ID: 165793875
• Update Time: 2025-06-21

3-(3-chloropropyl)-2,2-dimethyloxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloropropyl)-2,2-dimethyloxolane-3-carbaldehyde
• 2142822-85-1
• EN300-1621937

• Inchi： 1S/C10H17ClO2/c1-9(2)10(8-12,4-3-6-11)5-7-13-9/h8H,3-7H2,1-2H3
• InChI Key： SIUMUCVLEYVGMV-UHFFFAOYSA-N
• SMILES： ClCCCC1(C=O)CCOC1(C)C

Computed Properties

• Exact Mass: 204.0917075g/mol
• Monoisotopic Mass: 204.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(3-chloropropyl)-2,2-dimethyloxolane-3-carbaldehyde

3-(3-Chloropropyl)-2,2-Dimethyloxolane-3-Carbaldehyde: A Comprehensive Overview

3-(3-Chloropropyl)-2,2-dimethyloxolane-3-carbaldehyde (CAS No. 2142822-85-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of oxolanes, which are characterized by a five-membered ring containing an oxygen atom and a carbonyl group. The presence of a 3-chloropropyl substituent and two methyl groups on the oxolane ring imparts distinct chemical and physical properties to this molecule.

The synthesis of 3-(3-chloropropyl)-2,2-dimethyloxolane-3-carbaldehyde typically involves multi-step reactions, starting from readily available starting materials. One common approach is the reaction of 3-chloropropanol with formaldehyde and acetone under specific conditions to form the desired oxolane ring. The subsequent oxidation of the alcohol group to an aldehyde is achieved using mild oxidizing agents such as Dess-Martin periodinane or sodium hypochlorite. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of its chemical properties, 3-(3-chloropropyl)-2,2-dimethyloxolane-3-carbaldehyde exhibits notable solubility in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point and boiling point are within a range that facilitates handling and processing in laboratory settings. The presence of the chloropropyl group introduces reactivity that can be harnessed for further functionalization, making this compound a valuable intermediate in organic synthesis.

The biological activity of 3-(3-chloropropyl)-2,2-dimethyloxolane-3-carbaldehyde has been the subject of several recent studies. Research has shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is thought to involve the disruption of cellular processes such as DNA replication and protein synthesis. However, further investigations are needed to elucidate the exact molecular targets and pathways involved.

In addition to its potential as an anticancer agent, 3-(3-chloropropyl)-2,2-dimethyloxolane-3-carbaldehyde has also been explored for its use in materials science. The unique combination of functional groups in this molecule makes it suitable for the preparation of advanced polymers and coatings. For instance, it can be used as a monomer in polymerization reactions to produce materials with enhanced mechanical properties and thermal stability. These materials have potential applications in areas such as electronics, automotive, and aerospace industries.

The environmental impact of 3-(3-chloropropyl)-2,2-dimethyloxolane-3-carbaldehyde is another important consideration. Studies have shown that this compound is biodegradable under certain conditions, reducing its persistence in the environment. However, proper disposal methods should be followed to minimize any potential ecological risks. Regulatory bodies such as the Environmental Protection Agency (EPA) have established guidelines for the safe handling and disposal of compounds like this one.

In conclusion, 3-(3-chloropropyl)-2,2-dimethyloxolane-3-carbaldehyde (CAS No. 2142822-85-1) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in various scientific and industrial fields.